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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cy7.5 maleimide, a near-
infrared (NIR) fluorescent dye, for labeling biomolecules and their subsequent analysis via flow
cytometry. The unique spectral properties of Cy7.5, with its excitation and emission in the near-
infrared spectrum, offer significant advantages for multicolor flow cytometry by minimizing
spectral overlap with commonly used fluorochromes and reducing cellular autofluorescence.

Core Principles

Cy7.5 maleimide is a thiol-reactive dye, meaning it specifically and covalently binds to
sulfhydryl groups (-SH) found in cysteine residues of proteins, such as antibodies. This
property allows for the stable conjugation of the Cy7.5 fluorophore to a protein of interest. The
resulting fluorescently labeled protein can then be used as a probe in various applications,
including flow cytometry, to detect and quantify specific cell populations or cellular targets. The
use of NIR dyes like Cy7.5 is particularly advantageous for deep tissue imaging and for
expanding the multiplexing capabilities of modern flow cytometers.[1][2]

Quantitative Data Summary
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Effective labeling and flow cytometric analysis depend on carefully controlled parameters. The
following tables summarize key quantitative data for the conjugation of Cy7.5 maleimide to

antibodies and subsequent cell staining.

Table 1: Recommended Antibody Conjugation

Conditions

Parameter

Recommended Range

Notes

Antibody Concentration

2-10 mg/mL

Higher concentrations
generally improve labeling

efficiency.

Reaction Buffer pH

7.0-75

Maintains the reactivity of the
maleimide group with thiols.

Buffers should be free of thiols.

Molar Ratio (Dye:Antibody)

5:1t0 20:1

The optimal ratio should be
determined empirically for
each antibody. A starting point
of 10-20 fold molar excess of
the dye is recommended.
Over-labeling can lead to
fluorescence quenching and

protein aggregation.

Incubation Time

2 hours at room temperature or

overnight at 4°C

Protect the reaction from light.

Quenching Reagent

Cysteine or other soluble thiol

Can be added to consume
excess maleimide reagent

before purification.[3]

Table 2: Cy7.5 Spectroscopic Properties
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Parameter Value
Excitation Maximum (EXx) ~750 nm
Emission Maximum (Em) ~776 nm

Recommended Laser Line

730 nm or 785 nm

Recommended Emission Filter

780/60 nm bandpass filter

ble 3: Tunical Flow C

Parameter

Recommended Value

Notes

Cell Concentration

1 x 106 cells per sample

Adjust as needed based on
cell type and experimental

design.

This must be titrated for each

Labeled Antibody new antibody-dye conjugate
) 0.5- 10 pg/mL ]
Concentration and cell type to achieve
optimal signal-to-noise ratio.
) ] ) On ice or at 4°C, protected
Incubation Time 30 minutes

from light.

Wash Buffer

Phosphate-buffered saline
(PBS) with 1-2% Bovine
Serum Albumin (BSA)

BSA helps to reduce non-

specific binding.

Experimental Protocols
Protocol 1: Conjugation of Cy7.5 Maleimide to an

Antibody

This protocol describes the labeling of an antibody with Cy7.5 maleimide. It is crucial to work

in an environment free of thiols and to protect the dye from light.

Materials:

e Antibody of interest (in a thiol-free buffer)
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e Cy7.5 maleimide
e Anhydrous Dimethyl Sulfoxide (DMSO)
o Reaction Buffer: 100 mM Phosphate buffer, pH 7.2
o (Optional) Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP)
e Purification Column (e.g., Sephadex G-25)
o Storage Buffer: PBS with 0.1% BSA and 0.05% sodium azide
Procedure:
e Antibody Preparation:
o Dissolve the antibody in the Reaction Buffer at a concentration of 2-10 mg/mL.

o If the antibody's hinge region disulfide bonds need to be reduced to generate free thiols,
add a 10-fold molar excess of TCEP and incubate for 30 minutes at room temperature.

o Remove excess TCEP using a desalting column equilibrated with Reaction Buffer.
e Dye Preparation:
o Allow the vial of Cy7.5 maleimide to equilibrate to room temperature.

o Prepare a 10 mM stock solution of the dye in anhydrous DMSO. Vortex to ensure it is fully
dissolved.

e Conjugation Reaction:

o

Calculate the required volume of the Cy7.5 maleimide stock solution to achieve the
desired dye-to-antibody molar ratio (e.g., 10:1).

o

Slowly add the dye solution to the antibody solution while gently stirring.

[¢]

Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from
light.
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e Purification:

o Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g.,
Sephadex G-25) equilibrated with PBS.

o The first colored band to elute will be the Cy7.5-labeled antibody.
o Characterization (Optional but Recommended):

o Determine the Degree of Labeling (DoL) by measuring the absorbance of the conjugate at
280 nm (for the protein) and ~750 nm (for Cy7.5).

e Storage:

o Store the purified conjugate at 4°C, protected from light. For long-term storage, add a
cryoprotectant like glycerol and store at -20°C.

Protocol 2: Cell Surface Staining for Flow Cytometry

This protocol outlines the use of a Cy7.5-labeled antibody to stain cell surface antigens for flow
cytometric analysis.

Materials:

Cell suspension (e.g., peripheral blood mononuclear cells or cultured cells)

Cy7.5-labeled antibody

Flow Cytometry Staining Buffer: PBS with 1% BSA and 0.1% sodium azide

(Optional) Fc Block reagent

(Optional) Viability Dye

Procedure:

e Cell Preparation:
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o Prepare a single-cell suspension at a concentration of 1 x 107 cells/mL in ice-cold Flow
Cytometry Staining Buffer.

o Fc Receptor Blocking (Optional):

o To prevent non-specific binding of the antibody to Fc receptors, incubate the cells with an
Fc Block reagent for 10-15 minutes on ice.

e Staining:

o Add the predetermined optimal concentration of the Cy7.5-labeled antibody to 100 pL of
the cell suspension (containing 1 x 106 cells).

o Vortex gently and incubate for 30 minutes on ice in the dark.
e Washing:

o Add 2 mL of ice-cold Flow Cytometry Staining Buffer to the cells and centrifuge at 300-400
x g for 5 minutes.

o Discard the supernatant.
o Repeat the wash step twice.
« Viability Staining (Optional):

o If a viability dye is to be used, resuspend the cells in the appropriate buffer for the dye and
follow the manufacturer's instructions.

e Resuspension and Analysis:
o Resuspend the final cell pellet in 300-500 L of Flow Cytometry Staining Buffer.

o Analyze the samples on a flow cytometer equipped with a near-infrared laser and
appropriate detectors for Cy7.5.

Mandatory Visualizations
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Caption: Experimental workflow for antibody labeling and cell analysis.
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Caption: Detection of a cell surface receptor using a Cy7.5-labeled antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Cy7.5 Maleimide in
Flow Cytometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395584/docs#application-notes-and-protocols-for-
cy7-5-maleimide-in-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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